N-ethyl-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]-N-phenylacetamide

• IUPAC Name: N-ethyl-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C18H19N3OS/c1-3-21(14-7-5-4-6-8-14)17(22)12-23-18-19-15-10-9-13(2)11-16(15)20-18/h4-11H,3,12H2,1-2H3,(H,19,20)
• InChI Key: RYZHOZVOTNZJQN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CSC2=NC3=C(N2)C=C(C=C3)C
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system. They are constituents of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

Benzimidazole is a bicyclic molecule composed of a benzene ring and an imidazole ring. The compound is isostructural with naturally occurring nucleotides.

Chemical Reactions Analysis

Benzimidazoles can be utilized as optical sensors for bioimaging and in photovoltaics. They show not only biological activities but also are used for spectral and catalytic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely depending on their specific structures. For instance, the UV-vis spectrum, as well as effects of solvents, have been investigated for some benzimidazole derivatives.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

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Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which include this compound, have a broad range of biological properties . They are the core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Given the wide range of biological activities associated with imidazole derivatives, it can be inferred that multiple biochemical pathways may be influenced .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The solubility of imidazole in water and other polar solvents suggests that the compound’s action may be influenced by the polarity of its environment .

Future Directions

The future directions of research into benzimidazole derivatives are likely to continue to focus on their synthesis and biological activities. This includes the development of new drugs and the exploration of their potential applications in areas such as bioimaging and photovoltaics.